N-(2-bromo-5-nitrophenyl)formamide
Cat. No. B1595575
M. Wt: 245.03 g/mol
InChI Key: ATYLSWFOQJOHCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([NH2:4])[cH:5][c:6]([N+:9](=[O:10])[O-:11])[cH:7][cH:8]1.[CH:13](=[O:14])[OH:15].[OH2:12]>>[Br:1][c:2]1[c:3]([NH:4][CH:13]=[O:14])[cH:5][c:6]([N+:9](=[O:10])[O-:11])[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1cc([N+](=O)[O-])ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=CNc1cc([N+](=O)[O-])ccc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
